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Compound of Interest

Compound Name: N-Isopropyl Carvedilol-d6

Cat. No.: B587584

Technical Guide: N-Isopropyl Carvedilol-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on N-Isopropyl Carvedilol-d6, a deuterated
analog of N-Isopropyl Carvedilol, which is a known impurity of the drug Carvedilol. This
document is intended to serve as a quick reference for researchers and professionals involved
in the development, analysis, and quality control of Carvedilol.

Core Molecular Data

The fundamental molecular properties of N-lsopropyl Carvedilol-d6 are summarized in the
table below. This data is essential for mass spectrometry-based applications, where this
isotopically labeled compound is often used as an internal standard for quantitative analysis.

Property Value

Chemical Name N-Isopropyl Carvedilol-d6
CAS Number 1246815-40-6[1][2]
Molecular Formula C27H26DsN204[1][2][3]
Molecular Weight 454.59[1][2][3]
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Logical Relationship and Application

N-lsopropyl Carvedilol-d6's primary application in a research and development setting is as
an internal standard for the quantification of N-Isopropyl Carvedilol, an impurity of Carvedilol.
The diagram below illustrates the relationship between these compounds.
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Caption: Relationship between Carvedilol, its impurity, and the deuterated standard.

Experimental Protocol: Use in Quantitative Analysis
(Conceptual Workflow)

While specific experimental protocols are highly dependent on the analytical instrumentation
and matrix being studied, the following conceptual workflow outlines the general use of N-
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Isopropyl Carvedilol-d6 as an internal standard in a liquid chromatography-mass
spectrometry (LC-MS) based bioanalytical or impurity profiling method.
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Caption: A typical experimental workflow for using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Isopropy! Carvedilol-d6 molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587584#n-isopropyl-carvedilol-d6-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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